Cas no 1862942-40-2 (4-(2-Methyl-1,3-thiazol-5-yl)pyrrolidin-2-one)

• Product Name: 4-(2-Methyl-1,3-thiazol-5-yl)pyrrolidin-2-one
• CAS No: 1862942-40-2
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 6343227
• PubChem ID: 130580485
• Update Time: 2025-05-21

4-(2-Methyl-1,3-thiazol-5-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-1,3-thiazol-5-yl)pyrrolidin-2-one
• 1862942-40-2
• EN300-1850696
• 4-(2-Methyl-1,3-thiazol-5-yl)pyrrolidin-2-one

• Inchi： 1S/C8H10N2OS/c1-5-9-4-7(12-5)6-2-8(11)10-3-6/h4,6H,2-3H2,1H3,(H,10,11)
• InChI Key： LUXYTGKCXSDGEC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1CC(NC1)=O

Computed Properties

• Exact Mass: 182.05138412g/mol
• Monoisotopic Mass: 182.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.2Ų

Additional information on 4-(2-Methyl-1,3-thiazol-5-yl)pyrrolidin-2-one

Exploring the Potential of 4-(2-Methyl-1,3-thiazol-5-yl)pyrrolidin-2-one (CAS 1862942-40-2) in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, 4-(2-Methyl-1,3-thiazol-5-yl)pyrrolidin-2-one (CAS 1862942-40-2) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a pyrrolidin-2-one core linked to a 2-methyl-1,3-thiazol-5-yl moiety, represents a promising scaffold for drug discovery. Researchers are particularly drawn to its structural uniqueness, which combines the hydrogen-bond acceptor properties of the lactam ring with the electron-rich characteristics of the thiazole group.

The compound's CAS number 1862942-40-2 has seen a surge in scientific literature queries, reflecting growing curiosity about its structure-activity relationships (SAR). Computational chemists frequently search for "molecular docking studies of 4-(2-Methyl-1,3-thiazol-5-yl)pyrrolidin-2-one" to understand its potential binding modes with biological targets. Recent studies suggest that modifications at the pyrrolidinone nitrogen or thiazole methyl group could dramatically influence its pharmacokinetic profile.

From a therapeutic perspective, the 4-(2-Methyl-1,3-thiazol-5-yl)pyrrolidin-2-one scaffold shows remarkable versatility. Pharmaceutical developers are investigating its application in central nervous system disorders, with particular attention to its potential as a neuromodulator. The thiazole component, known for its bioisosteric properties with phenyl rings, may contribute to improved blood-brain barrier penetration compared to traditional aromatic systems.

Synthetic accessibility remains a key advantage of this compound, as evidenced by the numerous "synthetic routes to 1862942-40-2" searches in chemical databases. The most common approach involves cyclocondensation reactions between appropriately functionalized thiazole precursors and pyrrolidinone derivatives. Recent advancements in flow chemistry have enabled more efficient production of this intermediate, addressing the growing demand from medicinal chemistry programs.

Spectroscopic characterization of CAS 1862942-40-2 reveals distinctive features that facilitate its identification in complex mixtures. The carbonyl stretch in the pyrrolidin-2-one ring typically appears around 1680 cm^-1 in IR spectra, while the thiazole protons produce characteristic splitting patterns in ¹H NMR. These analytical signatures are crucial for quality control in pharmaceutical manufacturing settings.

Emerging research directions for 4-(2-Methyl-1,3-thiazol-5-yl)pyrrolidin-2-one include exploration of its metal coordination chemistry. The compound's ability to act as a bidentate ligand through its lactam oxygen and thiazole nitrogen makes it interesting for catalysis applications. Materials scientists are particularly interested in its potential to form coordination polymers with transition metals.

The physicochemical properties of this compound contribute significantly to its pharmaceutical appeal. With calculated logP values typically ranging from 0.5 to 1.5, it occupies an ideal lipophilicity space for drug development. Its moderate water solubility (approximately 5-10 mg/mL at physiological pH) and good thermal stability (decomposition above 200°C) make it suitable for various formulation approaches.

Patent analysis reveals increasing interest in 1862942-40-2 derivatives, particularly in the areas of kinase inhibition and GPCR modulation. Several pharmaceutical companies have filed applications covering structure-activity relationship (SAR) studies around this core, suggesting its potential as a privileged structure in drug discovery. The thiazole-pyrrolidinone combination appears particularly effective in addressing allosteric binding sites.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of 4-(2-Methyl-1,3-thiazol-5-yl)pyrrolidin-2-one indicate favorable characteristics. The compound demonstrates moderate metabolic stability in liver microsome assays and shows minimal CYP450 inhibition, reducing the likelihood of drug-drug interactions. These properties contribute to its growing popularity as a lead optimization starting point.

Future research directions for CAS 1862942-40-2 may explore its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. The compound's ability to simultaneously engage E3 ligases and target proteins makes it an attractive candidate for this cutting-edge therapeutic modality. Additionally, its application in covalent inhibitor design through modification of the lactam carbonyl warrants further investigation.